10.1039/C1CC15588A | Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Chemical Communications Pub Date: 2011-10-31 DOI: 10.1039/C1CC15588A

Abstract

Structural colored fiber was fabricated by an isothermal heating evaporation-induced self-assembly method. Under ambient white light illumination, the fibers appear colored due to optical reflectance, which is determined by the lattice constants of the photonic crystals. By controlling the size and layers of the silica nanospheres, the fiber color can be changed.

Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Share View Original Text

Recommended Literature

[1] Tissue engineered scaffolds for corneal endothelial regeneration: a material's perspective Jasper Delaey,Lobke De Vos,Peter Dubruel,Sandra Van Vlierberghe,Bert Van den BogerdBiomater. Sci., 2022,10, 2440-2461 10.1039/D1BM02023D
[2] Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids† CrystEngComm, 2013,15, 3654-3663 10.1039/C3CE00048F
[3] Non-monotonic dependence of water reorientation dynamics on surface hydrophilicity: competing effects of the hydration structure and hydrogen-bond strength Guillaume Stirnemann,Santiago Romero-Vargas Castrillón,Peter J. Rossky,Pablo G. Debenedetti,Damien LaagePhys. Chem. Chem. Phys., 2011,13, 19911-19917 10.1039/C1CP21916B
[4] Fragmentation of supported gold nanoparticles@agarose film by thiols and the role of their synergy in efficient catalysis†‡ Neelam Gogoi,Devasish ChowdhuryRSC Adv., 2015,5, 101860-101870 10.1039/C5RA19567E
[5] Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements† Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao ZhangPhys. Chem. Chem. Phys., 2018,20, 24250-24256 10.1039/C8CP04069A
[6] A fast and convenient cellulose hydrogel-coated colander for high-efficiency oil–water separation† Fei Lu,Yuning Chen,Na Liu,Yingze Cao,Liangxin Xu,Yen Wei,Lin FengRSC Adv., 2014,4, 32544-32548 10.1039/C4RA04464A
[7] Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy N. Köse,I. W. Schie,C. KrafftAnal. Methods, 2018,10, 2785-2791 10.1039/C8AY01046C
[8] Cyclam-based dendrimers as ligands for lanthanide ions† Christophe Saudan,Paola Ceroni,Veronica Vicinelli,Mauro Maestri,Vincenzo Balzani,Marius Gorka,Sang-Kyu Lee,Jeroen van Heyst,Fritz VögtleDalton Trans., 2004, 1597-1600 10.1039/B403664F
[9] Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide J. Chem. Res. (S), 1999, 44-45 10.1039/A806676K
[10] Transparent, conductive, and SERS-active Au nanofiber films assembled on an amphiphilic peptide template† Leila Zeiri,Yael Levi-KalismanNanoscale, 2013,5, 10487-10493 10.1039/C3NR03348A

Journal Name：Chemical Communications

Research Products

3'H-CYCLOPROPA[1,2]PREGNA-1,4,6-TRIENE-3,20-DIONE

CAS no.: 17092-31-8
2-Propenoic acid,2-(trifluoromethyl)-, tricyclo[3.3.1.13,7]dec-1-yl ester

CAS no.: 188739-82-4
5-Methyluridine-1',2',3',4',5'-13C5

CAS no.: 159496-17-0
1,2-thiazole-5-carboxylic acid

CAS no.: 10271-85-9
1H-Imidazole hydrochloride

CAS no.: 1467-16-9
1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-

CAS no.: 155366-01-1
(R,R)-Methyl-DUPHOS

CAS no.: 147253-67-6
4-oxopiperidine-3-carbonitrile

CAS no.: 19166-75-7
(3-Chloro-4-methoxyphenyl)methanol

CAS no.: 14503-45-8
1H-Imidazole-4,5-diol,1-[(6-chloro-3-pyridinyl)methyl]-4,5-dihydro-2-(nitroamino)-

CAS no.: 155802-65-6